Cas no 37597-96-9 (2-Aminoethyl Methanethiosulfonate Hydrochloride)

2-Aminoethyl Methanethiosulfonate Hydrochloride is a reactive thiol-modifying reagent commonly used in protein biochemistry and bioconjugation. Its key advantage lies in its ability to selectively introduce disulfide bonds or thiol-reactive groups into biomolecules under controlled conditions. The methanethiosulfonate (MTS) group reacts efficiently with free thiols, forming mixed disulfides, while the aminoethyl moiety allows for further functionalization. This compound is particularly valuable for site-specific protein labeling, crosslinking studies, and the preparation of antibody-drug conjugates. Its hydrochloride salt form enhances solubility in aqueous buffers, facilitating reactions in physiological conditions. The reagent offers high specificity and yields stable conjugates, making it a useful tool for structural and functional investigations of proteins.
2-Aminoethyl Methanethiosulfonate Hydrochloride structure
37597-96-9 structure
Product Name:2-Aminoethyl Methanethiosulfonate Hydrochloride
CAS No:37597-96-9
MF:C3H10ClNO2S2
MW:191.699997425079
CID:825695
Update Time:2026-04-29

2-Aminoethyl Methanethiosulfonate Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Aminoethyl Methanethiosulfonate Hydrochloride
    • 2-methylsulfonothioyloxyethanamine,hydrochloride

Computed Properties

  • Exact Mass: 190.98400

Experimental Properties

  • Melting Point: 145-147°C
  • Stability/Shelf Life: Moisture sensitive
  • PSA: 93.84000
  • LogP: 2.22100

2-Aminoethyl Methanethiosulfonate Hydrochloride Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

2-Aminoethyl Methanethiosulfonate Hydrochloride Pricemore >>

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Additional information on 2-Aminoethyl Methanethiosulfonate Hydrochloride

Introduction to 2-Aminoethyl Methanethiosulfonate Hydrochloride (CAS No. 37597-96-9)

2-Aminoethyl Methanethiosulfonate Hydrochloride (CAS No. 37597-96-9) is a versatile reagent widely used in chemical and biochemical research. This compound, also known as AEMT, is a thiol-reactive derivative that has gained significant attention due to its ability to selectively modify cysteine residues in proteins and peptides. The unique properties of AEMT make it an essential tool in the study of protein structure and function, as well as in the development of novel therapeutic agents.

The chemical structure of 2-Aminoethyl Methanethiosulfonate Hydrochloride consists of an aminoethyl group attached to a methanethiosulfonate moiety, which is responsible for its thiol-reactive nature. The hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various experimental conditions. The reagent is commonly used in site-directed mutagenesis, protein labeling, and the investigation of disulfide bond formation and stability.

Recent studies have highlighted the importance of AEMT in understanding the dynamic interactions within protein complexes. For instance, a 2021 study published in the Journal of Biological Chemistry demonstrated that AEMT can be used to probe the redox state of cysteine residues in enzymes involved in metabolic pathways. This research not only provides insights into the mechanisms of enzyme regulation but also opens new avenues for developing targeted therapies for metabolic disorders.

In the field of drug discovery, 2-Aminoethyl Methanethiosulfonate Hydrochloride has been utilized to modify specific cysteine residues in drug targets, thereby enhancing their stability and activity. A notable example is its application in the modification of G protein-coupled receptors (GPCRs), which are key targets for many pharmaceutical drugs. By selectively modifying cysteine residues, researchers can gain a deeper understanding of receptor conformational changes and signaling pathways, which is crucial for the design of more effective and selective drugs.

The versatility of AEMT extends beyond its use as a thiol-reactive reagent. It has also been employed in the synthesis of functionalized polymers and nanoparticles. In a 2020 study published in Advanced Materials, researchers used AEMT to functionalize gold nanoparticles with thiol groups, enabling their use in targeted drug delivery systems. The modified nanoparticles exhibited enhanced stability and biocompatibility, making them promising candidates for therapeutic applications.

In addition to its applications in research and drug development, 2-Aminoethyl Methanethiosulfonate Hydrochloride has potential uses in diagnostics. Its ability to selectively modify cysteine residues can be harnessed to develop sensitive and specific assays for detecting biomarkers associated with various diseases. For example, a 2019 study published in Analytical Chemistry described a method using AEMT to label cysteine-rich proteins in blood samples, which could be used for early detection of cancer biomarkers.

The safety and handling of AEMT are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. It is recommended to work with AEMT under fume hood conditions and to wear appropriate personal protective equipment (PPE) such as gloves and goggles. Additionally, waste disposal should follow standard laboratory protocols to minimize environmental impact.

In conclusion, 2-Aminoethyl Methanethiosulfonate Hydrochloride (CAS No. 37597-96-9) is a valuable reagent with a wide range of applications in chemical and biochemical research. Its unique properties make it an indispensable tool for studying protein structure and function, developing novel therapeutic agents, synthesizing functional materials, and advancing diagnostic techniques. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow even further.

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